Cas no 119492-43-2 ((2R)-2-phenyl-2-(phenylamino)ethan-1-ol)

• Product Name: (2R)-2-phenyl-2-(phenylamino)ethan-1-ol
• CAS No: 119492-43-2
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD24592722
• CID: 5242600
• PubChem ID: 93470296
• Update Time: 2026-03-08

(2R)-2-phenyl-2-(phenylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-phenyl-2-(phenylamino)ethan-1-ol
• (2R)-2-anilino-2-phenylethanol
• (R)-beta-Anilinophenethyl alcohol
• Z1509259694
• Benzeneethanol, β-(phenylamino)-, (R)- (9CI)

• MDL： MFCD24592722
• Inchi： 1S/C14H15NO/c16-11-14(12-7-3-1-4-8-12)15-13-9-5-2-6-10-13/h1-10,14-16H,11H2/t14-/m0/s1
• InChI Key： SZYXTSZZPUQJNB-AWEZNQCLSA-N
• SMILES： OC[C@@H](C1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 183
• XLogP3: 2.8
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R)-2-phenyl-2-(phenylamino)ethan-1-ol

Introduction to (2R)-2-phenyl-2-(phenylamino)ethan-1-ol (CAS No. 119492-43-2)

(2R-2-phenyl-2-(phenylamino)ethan-1-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. With a CAS number of 119492-43-2, this compound has garnered attention for its structural uniqueness and its role in the development of novel therapeutic agents. The stereochemistry of the molecule, specifically the (R) configuration at the second carbon atom, plays a crucial role in determining its biological activity and interaction with biological targets.

The compound belongs to a class of molecules that exhibit both aromatic and amine functionalities, making it a versatile scaffold for drug design. The presence of two phenyl groups and an amine moiety contributes to its potential as a key intermediate in synthesizing more complex pharmacophores. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of such molecules, facilitating the optimization of their pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of (2R)-2-phenyl-2-(phenylamino)ethan-1-ol. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating various therapeutic conditions. For instance, preliminary in vitro studies have suggested that it may interfere with the activity of enzymes involved in inflammatory pathways, potentially offering benefits in managing chronic inflammatory diseases.

The synthesis of (2R-2-phenyl-2-(phenylamino)ethan-1-ol) presents unique challenges due to its stereogenic center and the need for precise functional group manipulation. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been employed to achieve high enantiomeric purity. These methods not only enhance the yield but also ensure that the final product maintains its intended biological activity.

The structural features of (2R-2-phenyl-2-(phenylamino)ethan-1-ol) make it an attractive candidate for further investigation in medicinal chemistry. The phenyl rings provide hydrophobic interactions with biological targets, while the amine group allows for hydrogen bonding interactions, which are critical for drug-receptor binding. This combination of properties makes it a valuable building block for designing molecules with enhanced binding affinity and selectivity.

Recent research has also highlighted the importance of stereochemistry in determining the efficacy and safety of pharmaceutical compounds. The (R) configuration at the second carbon atom in (2R-2-phenyl-2-(phenylamino)ethan-1-ol) is believed to contribute to its favorable pharmacokinetic profile. This has spurred interest in developing enantioselective synthetic routes to produce this compound in high purity, ensuring that only the active enantiomer is used in further development.

The potential applications of (2R-2-phenyl-2-(phenylamino)ethan-1-ol) extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science and biotechnology, where such compounds can serve as ligands or catalysts in various chemical reactions. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for innovation across different scientific disciplines.

In conclusion, (2R-2-phenyl-2-(phenylamino)ethan-1-ol) (CAS No. 119492-43-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure, stereochemical configuration, and diverse functional groups make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic interventions.